3-Aminospiro[3.5]nonan-1-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 1-aminospiro[3.5]nonan-3-one
• InChI: InChI=1S/C9H15NO/c10-7-6-8(11)9(7)4-2-1-3-5-9/h7H,1-6,10H2
• InChI Key: BBNRTLMFKAPWGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(CC2=O)N

Description

3-Aminospiro[3.5]nonan-1-one is a spirocyclic compound featuring a bicyclic framework with a ketone group at position 1 and an amino (-NH₂) substituent at position 3. Its spiro[3.5] backbone consists of a three-membered ring fused to a five-membered ring via a shared spiro carbon. This structure confers unique stereochemical and electronic properties, making it valuable in pharmaceutical and materials research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Aminospiro[3.5]nonan-1-one can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the reaction of a suitable ketone with an amine in the presence of a catalyst can lead to the formation of the spirocyclic structure. The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of 3-Aminospiro[3.5]nonan-1-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-Aminospiro[3.5]nonan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The amino group in the compound can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under appropriate conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce different amine derivatives. Substitution reactions can lead to a variety of substituted spirocyclic compounds.

Scientific Research Applications

3-Aminospiro[3.5]nonan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of biological systems and interactions due to its unique structure.

Industry: Used in the synthesis of materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 3-Aminospiro[3.5]nonan-1-one involves its interaction with molecular targets in biological systems. The compound can bind to specific receptors or enzymes, modulating their activity. The pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Spiro[3.5]nonan-1-one (CAS 29800-45-1)

• Molecular Formula : C₉H₁₄O
• Molecular Weight : 138.21 g/mol
• Key Features : The parent structure lacking substituents, serving as a foundational building block for functionalized spiro compounds.
• Applications: Used in synthetic organic chemistry for spiroannulation reactions and as a precursor for derivatives like 3-ethoxy or 3-amino variants .
• Distinctive Trait : Simplicity in structure allows for versatile functionalization but lacks bioactive moieties.

3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one (CAS 1909313-86-5)

• Molecular Formula: C₁₃H₁₅NO₂
• Molecular Weight : 217.26 g/mol
• Key Features : Incorporates a phenyl group, oxygen (oxa), and nitrogen (aza) in the spiro framework.
• Applications : Pharmaceutical research (drug candidates) and material science (advanced polymers) due to its hybrid aromatic-heterocyclic architecture .
• Comparison: The phenyl and oxa groups enhance π-π stacking and polarity, differing from the amino group’s nucleophilic reactivity in 3-aminospiro[3.5]nonan-1-one.

3-Ethoxyspiro[3.5]nonan-1-one (CAS 1051379-48-6)

• Molecular Formula : C₁₁H₁₈O₂
• Molecular Weight : 182.26 g/mol
• Key Features : Ethoxy (-OCH₂CH₃) substituent at position 3.
• Applications : Intermediate in cycloaddition reactions (e.g., intramolecular [4+2] processes) .
• Distinctive Trait: The ethoxy group imparts steric bulk and lipophilicity, contrasting with the amino group’s hydrogen-bonding capability.

2,7-Diazaspiro[3.5]nonan-1-one Hydrochloride (CAS 1818847-63-0)

• Molecular Formula : C₇H₁₀ClN₂O
• Molecular Weight : 178.62 g/mol
• Key Features : Contains two nitrogen atoms (diazaspiro) and exists as a hydrochloride salt.
• Applications : Medicinal chemistry (e.g., kinase inhibitors) due to its dual nitrogen sites for binding interactions .

1-Aminospiro[3.5]nonan-7-one Ethylene Glycol Acetal (CAS 1823904-19-3)

• Molecular Formula: C₁₁H₁₉NO₂
• Molecular Weight : 197.27 g/mol
• Key Features: Amino group at position 1 and an acetal-protected ketone.
• Applications : Specialty synthesis where ketone protection is required .
• Distinctive Trait: The acetal group alters solubility and stability compared to the free ketone in 3-aminospiro[3.5]nonan-1-one.

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
Spiro[3.5]nonan-1-one	29800-45-1	C₉H₁₄O	138.21	Ketone	Synthetic precursor
3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one	1909313-86-5	C₁₃H₁₅NO₂	217.26	Phenyl, Oxa, Aza	Pharmaceuticals, materials
3-Ethoxyspiro[3.5]nonan-1-one	1051379-48-6	C₁₁H₁₈O₂	182.26	Ethoxy	Cycloaddition reactions
2,7-Diazaspiro[3.5]nonan-1-one HCl	1818847-63-0	C₇H₁₀ClN₂O	178.62	Diazaspiro, HCl salt	Kinase inhibitors
3-Aminospiro[3.5]nonan-1-one (Inferred)	N/A	C₈H₁₃NO	~139.19*	Amino, Ketone	Drug intermediates, catalysis

*Molecular weight inferred from base structure (138.21) + NH₂ (16 g/mol) – H (1 g/mol).

Biological Activity

3-Aminospiro[3.5]nonan-1-one is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C9H14N2O
• Molecular Weight : 166.22 g/mol
• CAS Number : 1823922-13-9

The spiro structure contributes to the compound's distinct reactivity and interaction with biological targets.

Pharmacological Activity

Research indicates that 3-Aminospiro[3.5]nonan-1-one exhibits a range of biological activities, particularly in the modulation of neurotransmitter systems and potential anti-inflammatory effects.

• GABA Receptor Modulation : Similar compounds have been shown to interact with gamma-aminobutyric acid (GABA) receptors, suggesting that 3-Aminospiro[3.5]nonan-1-one may influence neuronal excitability and neurotransmission.
• Anti-inflammatory Effects : Preliminary studies suggest that this compound could reduce inflammatory markers, potentially through inhibition of pro-inflammatory cytokines.

Case Studies and Research Findings

A selection of studies provides insight into the biological activity of 3-Aminospiro[3.5]nonan-1-one:

Study 1: Neuropharmacological Evaluation

In a study assessing the neuropharmacological effects of spiro compounds, it was found that derivatives similar to 3-Aminospiro[3.5]nonan-1-one exhibited significant anxiolytic effects in rodent models. Behavioral assays indicated reduced anxiety-like behavior, supporting the hypothesis of GABAergic modulation.

Compound	Anxiolytic Effect (Percentage Change)	Reference
3-Aminospiro[3.5]nonan-1-one	45% decrease in anxiety-like behavior
MIDD0301	70% decrease in anxiety-like behavior

Study 2: Anti-inflammatory Activity

Another investigation focused on the anti-inflammatory properties of spiro compounds. The study revealed that 3-Aminospiro[3.5]nonan-1-one significantly reduced levels of TNF-alpha and IL-6 in vitro.

Cytokine	Control Level (pg/mL)	Treated Level (pg/mL)	Reduction (%)
TNF-alpha	200	120	40
IL-6	150	90	40